Cas no 4097-58-9 (Phenol,4-cyclohexyl-2,6-dinitro-)

• Product Name: Phenol,4-cyclohexyl-2,6-dinitro-
• CAS No: 4097-58-9
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 335106
• PubChem ID: 20044
• Update Time: 2025-04-19

Phenol,4-cyclohexyl-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-cyclohexyl-2,6-dinitro-
• 4-CYCLOHEXYL-2,6-DINITROPHENOL
• DTXSID70193973
• 4097-58-9

• Inchi： 1S/C12H14N2O5/c15-12-10(13(16)17)6-9(7-11(12)14(18)19)8-4-2-1-3-5-8/h6-8,15H,1-5H2
• InChI Key： FQTXZQQAXMVGTE-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1[N+](=O)[O-])C1CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.09032
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.3

Experimental Properties

• PSA: 106.51